Cas no 1261725-07-8 (3-Chloro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid)

• Product Name: 3-Chloro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid
• CAS No: 1261725-07-8
• MF: C₁₄H₉ClF₃NO₃
• MW: 331.67437338829
• CID: 4987449
• Update Time: 2025-10-29

3-Chloro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid

• Inchi： 1S/C14H9ClF3NO3/c15-11-5-9(7-19-12(11)6-13(20)21)8-2-1-3-10(4-8)22-14(16,17)18/h1-5,7H,6H2,(H,20,21)
• InChI Key： DFTZXSMAQBLIMI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1CC(=O)O)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 394
• XLogP3: 3.8
• Topological Polar Surface Area: 59.4

Additional information on 3-Chloro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid

3-Chloro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid: A Comprehensive Overview

The compound with CAS No. 1261725-07-8, known as 3-Chloro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and agrochemistry. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a trifluoromethoxy group and a chloro group, along with an acetic acid moiety. The trifluoromethoxy group is particularly notable for its electron-withdrawing properties, which can significantly influence the electronic characteristics of the molecule and its reactivity in various chemical reactions.

Recent studies have highlighted the potential of 3-Chloro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid as a lead compound in the development of new agrochemicals. Its structure suggests that it may possess herbicidal or pesticidal activities, making it a promising candidate for further research in crop protection. The pyridine ring in the molecule is known to contribute to bioactivity, and the substitution pattern observed in this compound may enhance its selectivity and efficacy against specific pests or weeds.

In addition to its potential agricultural applications, this compound has also been explored for its pharmacological properties. The acetic acid moiety can act as a bioisostere for other functional groups, potentially enabling the molecule to interact with biological targets such as enzymes or receptors. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological systems, providing insights into its potential therapeutic applications.

The synthesis of 3-Chloro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid involves a series of carefully designed organic reactions. Key steps include the formation of the pyridine ring through cyclization reactions, followed by substitution reactions to introduce the trifluoromethoxy and chloro groups. The introduction of the acetic acid group typically involves nucleophilic acylation or other similar techniques. These synthetic methods have been optimized in recent years to improve yield and purity, making large-scale production more feasible.

From an environmental perspective, understanding the behavior of 3-Chloro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid in different ecosystems is crucial. Studies have shown that the trifluoromethoxy group can influence the molecule's persistence and bioaccumulation potential. However, further research is needed to fully assess its environmental impact and ensure sustainable use.

In conclusion, 3-Chloro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid represents a fascinating example of how structural complexity can lead to diverse functional properties. Its unique combination of substituents makes it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its applications and behavior, this compound is poised to play an increasingly important role in both academic research and industrial development.